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Compound of Interest

Compound Name:
2-Benzyl-2-azabicyclo[2.2.2]octan-

6-one

CAS No.: 41959-26-6

Cat. No.: B8300242

Get Quote

The 2-azabicyclo[2.2.2]octane, commonly known as the isoquinuclidine ring system, represents

a conformationally constrained bioisostere of piperidine. This structural rigidity is of paramount

importance in medicinal chemistry, as it reduces the entropic penalty upon binding to a

biological target, often leading to enhanced potency and selectivity. The isoquinuclidine scaffold

is found in various natural products with significant pharmacological properties and serves as a

foundational framework in the design of novel therapeutics, particularly for central nervous

system (CNS) disorders.[1][2]

This guide provides a comprehensive technical overview of 2-Benzyl-2-
azabicyclo[2.2.2]octan-6-one, a key synthetic intermediate. The N-benzyl protecting group

offers stability and influences solubility, while the C6-keto functionality serves as a versatile

handle for further chemical elaboration. We will delve into its physicochemical properties,

robust synthetic methodologies with mechanistic insights, detailed spectroscopic

characterization, and its utility in the development of advanced molecular entities.

Physicochemical and Structural Properties
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2-Benzyl-2-azabicyclo[2.2.2]octan-6-one is a tertiary amine and a bicyclic ketone. The benzyl

group provides a lipophilic character, while the ketone and nitrogen atoms offer sites for

hydrogen bonding. Its rigid bicyclic structure dictates a specific three-dimensional orientation of

its functional groups, a feature exploited in rational drug design.

Property Value Source

Molecular Formula C₁₄H₁₇NO Calculated

Molecular Weight 215.29 g/mol Calculated

Appearance
Expected to be a solid at room

temperature
Inferred from derivatives

Core Scaffold
2-Azabicyclo[2.2.2]octane

(Isoquinuclidine)
[2][3]

Key Functional Groups Tertiary Amine, Ketone, Phenyl -

Related Alcohol MW 217.31 g/mol (C₁₄H₁₉NO) [4]

Synthesis and Mechanistic Insights: The Dieckmann
Condensation Pathway
The construction of the 2-azabicyclo[2.2.2]octan-6-one core is efficiently achieved via an

intramolecular Dieckmann condensation. This reaction is a cornerstone of cyclic β-keto ester

synthesis, leveraging the intramolecular cyclization of a diester under basic conditions.[5][6]

The choice of this pathway is strategic; it directly installs the required ketone functionality within

the bicyclic framework in a single, high-yielding cyclization step.

The overall synthetic strategy involves preparing a suitable N-substituted piperidine-4-acetic

acid ester derivative, which then undergoes base-mediated cyclization.
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Precursor Synthesis
Core Formation

Piperidine-4-carboxylic acid derivative N-BenzylationBnBr, K₂CO₃ Esterification & Chain Extension (e.g., Arndt-Eistert)

1. SOCl₂
2. CH₂N₂

3. Ag₂O, R'OH N-Benzyl-4-(alkoxycarbonylmethyl)piperidine-1-carboxylate Dieckmann CondensationStrong Base (e.g., NaH, t-BuOK) 2-Benzyl-2-azabicyclo[2.2.2]
octan-6-one

Acidic Workup & Decarboxylation

Diester Precursor Enolate Formation

+ Base
- H⁺

Intramolecular
Nucleophilic Attack Tetrahedral Intermediate

Cyclic β-Keto Ester

- R'O⁻

Final Product
(after workup)

1. + Base (-H⁺)
2. H₃O⁺ workup

Click to download full resolution via product page

Caption: The core mechanism of the Dieckmann condensation reaction.

Experimental Protocol: Synthesis via Dieckmann
Condensation
This protocol is a representative procedure based on established chemical principles.

Precursor Preparation: Synthesize ethyl 2-(1-benzyl-4-(ethoxycarbonyl)piperidin-4-yl)acetate

from commercially available starting materials.

Cyclization: To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous toluene at 0 °C

under an inert atmosphere (N₂), add the diester precursor (1.0 eq.) dropwise as a solution in

anhydrous toluene.
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Reaction Progression: After the addition is complete, allow the mixture to warm to room

temperature and then heat to reflux for 4-6 hours. The reaction progress can be monitored

by Thin Layer Chromatography (TLC).

Quenching and Workup: Cool the reaction mixture to 0 °C and cautiously quench with a

saturated aqueous solution of ammonium chloride. Separate the organic layer, and extract

the aqueous layer with ethyl acetate (3x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium

sulfate (MgSO₄), and concentrate in vacuo. The resulting crude β-keto ester is then

subjected to acidic hydrolysis and decarboxylation (e.g., refluxing in dilute HCl) to yield the

target ketone.

Final Purification: Purify the final product, 2-Benzyl-2-azabicyclo[2.2.2]octan-6-one, by

column chromatography on silica gel.

Spectroscopic Characterization
Spectroscopic analysis is critical for the unequivocal identification and purity assessment of the

synthesized compound. The predicted data below are based on the analysis of structurally

similar azabicyclic compounds and fundamental spectroscopic principles. [7][8][9]
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Technique Expected Observations

¹H NMR

~7.2-7.4 ppm: Multiplet (5H), aromatic
protons of the benzyl group. ~3.6 ppm:

Singlet (2H), benzylic -CH₂- protons. ~2.5-

3.2 ppm: Complex multiplets, protons on
the bicyclic core, particularly those α to
the nitrogen and the ketone. ~1.8-2.2 ppm:

Complex multiplets, remaining aliphatic
protons of the bicyclic core.

¹³C NMR

~208-212 ppm: Ketone carbonyl (C=O). ~138

ppm: Quaternary aromatic carbon of the benzyl

group. ~127-129 ppm: Aromatic -CH- carbons of

the benzyl group. ~60 ppm: Benzylic -CH₂-

carbon. ~45-55 ppm: Aliphatic carbons adjacent

to the nitrogen atom. ~25-40 ppm: Remaining

aliphatic carbons of the bicyclic core.

IR (Infrared)

~1720-1740 cm⁻¹: Strong, sharp absorption

band characteristic of a six-membered ring

ketone C=O stretch. [9]~3030 cm⁻¹: Aromatic C-

H stretch. ~2850-2950 cm⁻¹: Aliphatic C-H

stretch. ~1600, 1495, 1450 cm⁻¹: Aromatic C=C

stretching vibrations.

| MS (Mass Spec) | M⁺ at m/z = 215: Molecular ion peak. m/z = 91: Base peak, corresponding

to the stable benzyl cation [C₇H₇]⁺ resulting from benzylic cleavage. Other fragments

corresponding to the cleavage of the bicyclic ring system. |

Chemical Reactivity and Synthetic Utility
The primary sites of reactivity in 2-Benzyl-2-azabicyclo[2.2.2]octan-6-one are the ketone and

the tertiary amine.

Reduction of the Ketone
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The most significant reaction is the reduction of the C6-keto group to a secondary alcohol. This

transformation is pivotal for introducing new stereocenters and functional groups. The choice of

reducing agent dictates the stereochemical outcome.

Sodium borohydride (NaBH₄): A mild reducing agent that will selectively reduce the ketone to

the corresponding alcohol, 2-benzyl-2-azabicyclo[2.2.2]octan-6-ol. [7]This reaction typically

yields a mixture of endo and exo diastereomers, which can often be separated by

chromatography.

Lithium aluminum hydride (LiAlH₄): A stronger reducing agent that will also effectively

perform the reduction.

2-Benzyl-2-azabicyclo[2.2.2]
octan-6-one

Reduction
(e.g., NaBH₄, MeOH)

Diastereomeric Mixture:
- endo-alcohol
- exo-alcohol

Chromatographic
Separation

endo-Alcohol

exo-Alcohol

Click to download full resolution via product page

Caption: Reaction pathway for the reduction of the C6-ketone.

Other Potential Reactions
Alpha-Functionalization: The protons α to the carbonyl group can be removed by a strong

base (e.g., LDA) to form an enolate, which can then be reacted with various electrophiles.

N-Debenzylation: The benzyl group can be removed via catalytic hydrogenation (e.g., H₂,

Pd/C) to yield the secondary amine, 2-azabicyclo[2.2.2]octan-6-one, allowing for the

introduction of different N-substituents.

Relevance in Medicinal Chemistry
The 2-Benzyl-2-azabicyclo[2.2.2]octan-6-one scaffold is a valuable starting point for

synthesizing libraries of compounds for drug discovery. By locking the piperidine-like nitrogen in

a rigid conformation, chemists can more precisely probe the topology of receptor binding

pockets.
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Analgesics: The core structure has been used to create conformationally restricted

analogues of prodine-type analgesics. [1]* CNS Agents: Derivatives have been investigated

as selective γ-secretase inhibitors for potential application in Alzheimer's disease therapy.

[7]The rigid scaffold helps in achieving the specific "U-shape" conformation thought to be

crucial for selective inhibition. [7]* Antiproliferative Agents: The azabicycloalkane core has

been conjugated with other pharmacophores, like 1,2,3-triazoles, to create hybrid molecules

with potent antiproliferative activity against human cancer cell lines. [8]

Conclusion
2-Benzyl-2-azabicyclo[2.2.2]octan-6-one is a strategically important molecule in synthetic

and medicinal chemistry. Its synthesis is reliably achieved through established methods like the

Dieckmann condensation, and its structure can be definitively confirmed using standard

spectroscopic techniques. The presence of a versatile keto functionality on a conformationally

rigid, drug-like scaffold makes it an exceptionally valuable building block for the development of

novel, potent, and selective therapeutic agents. This guide provides the foundational

knowledge for researchers to confidently synthesize, characterize, and further derivatize this

important chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.calpaclab.com/2-benzyl-6-hydroxy-2-azabicyclo-2-2-2-octane-min-97-500-mg/ala-b176454-500mg
https://www.alfa-chemistry.com/resources/dieckmann-condensation.html
https://www.organicreactions.org/pubchapter/the-dieckmann-condensation/
https://lirias.kuleuven.be/server/api/core/bitstreams/82933896-7753-401b-9dac-c0266d821253/content
https://www.mdpi.com/1996-1944/14/8/2039
https://glaserr.missouri.edu/vitpub/teaching/212w00p/expt_3_IR_tutorial.pdf
https://www.benchchem.com/product/b8300242/docs#introduction-the-strategic-importance-of-the-isoquinuclidine-scaffold
https://www.benchchem.com/product/b8300242/docs#introduction-the-strategic-importance-of-the-isoquinuclidine-scaffold
https://www.benchchem.com/product/b8300242/docs#introduction-the-strategic-importance-of-the-isoquinuclidine-scaffold
https://www.benchchem.com/product/b8300242/docs#introduction-the-strategic-importance-of-the-isoquinuclidine-scaffold
https://www.benchchem.com/product/b8300242?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8300242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8300242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

